![molecular formula C16H12N2O3 B1424969 [3-(1-Naphthyl)-6-oxopyridazin-1(6H)-yl]acetic acid CAS No. 1269527-71-0](/img/structure/B1424969.png)
[3-(1-Naphthyl)-6-oxopyridazin-1(6H)-yl]acetic acid
Overview
Description
Scientific Research Applications
Synthesis of Novel Derivatives :
- A study by Ibrahim and Behbehani (2014) details the synthesis of novel pyridazin-3-one derivatives using a reaction between 3-oxo-2-arylhydrazonopropanals and active methylene compounds, including p-nitrophenylacetic acid, yielding new substances with potential applications in chemical research (Ibrahim & Behbehani, 2014).
Biological Evaluation :
- Soumya and Rajitha (2015) synthesized oxadiazole derivatives by refluxing naphthyl acetic acid hydrazide with aromatic acids, leading to compounds with antioxidant and antibacterial properties (Soumya & Rajitha, 2015).
Antimicrobial Activity :
- Research by Verma et al. (2003) explored the synthesis of arylamino-thiazol-5-yl-acetic acids and pyridazinones derived from naphthyl butanoic acid, demonstrating moderate antimicrobial activity (Verma et al., 2003).
Corrosion Inhibition :
- Ghazoui et al. (2017) studied the effect of a similar compound, ethyl (6-methyl-3-oxopyridazin-2-yl) acetate, on the corrosion of mild steel, finding it to be an effective inhibitor (Ghazoui et al., 2017).
Plant Growth Regulation :
- F. Sánchez et al. (1996) developed a chromatographic method for determining plant growth regulators, including derivatives of naphthyl acetic acid, indicating its use in agricultural research (Sánchez, Díaz, & Pareja, 1996).
Pharmacological Activity :
- Dawson et al. (1983) synthesized naphthyl-carboxylic acids showing significant activity in reversing keratinization, suggesting potential in dermatological treatments (Dawson et al., 1983).
Antioxidant and Antibacterial Properties :
- Nahlé et al. (2017) examined the inhibition effect of a similar compound on steel corrosion, contributing to the understanding of corrosion prevention (Nahlé et al., 2017).
Anticancer Activity :
- Gomathy et al. (2012) synthesized naphthalen-1-yl acetate derivatives and evaluated their anti-Parkinson's activity, indicating potential neurological applications (Gomathy et al., 2012).
Water Oxidation :
- R. Zong and R. Thummel (2005) created Ru complexes for water oxidation, demonstrating the compound's utility in environmental chemistry (Zong & Thummel, 2005).
properties
IUPAC Name |
2-(3-naphthalen-1-yl-6-oxopyridazin-1-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O3/c19-15-9-8-14(17-18(15)10-16(20)21)13-7-3-5-11-4-1-2-6-12(11)13/h1-9H,10H2,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUXDIHHWPHFCEI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=NN(C(=O)C=C3)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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